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Compound Name: trans-4,5-Epoxy-2E, 7Z-decadienal

Cat. No.: B1147774

For Researchers, Scientists, and Drug Development Professionals

Abstract

trans-4,5-Epoxy-2E,7Z-decadienal is a reactive aldehyde that originates from the peroxidation
of polyunsaturated fatty acids. This document provides a detailed overview of its chemical
synthesis, physicochemical properties, and known biological activities. Detailed experimental
protocols for its synthesis are provided, based on established chemical transformations. The
biological significance of this molecule, particularly its reactivity towards biomolecules and its
role in oxidative stress, is discussed. While quantitative data on its biological effects are limited,
this review consolidates the available information to serve as a valuable resource for
researchers in the fields of chemistry, biology, and drug development.

Chemical and Physical Properties

trans-4,5-Epoxy-2E,7Z-decadienal is a volatile organic compound with a characteristic
metallic odor.[1] It is a key aroma component in various food products and has been identified
as a marker of lipid peroxidation.[2] The fundamental physicochemical properties of this
aldehyde are summarized in the table below.
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Property Value Reference
Molecular Formula C10H1602 [1]
Molecular Weight 168.23 g/mol [1]
3-(3-pentyloxiran-2-yl)prop-2-
IUPAC Name (3-penty Yhprop [1]
enal
CAS Number 134454-31-2 [3]
Colorless to pale yellow clear
Appearance o _
liquid (estimated)
Boiling Point 92.00 °C @ 5.00 mm Hg
Soluble in alcohol. Water
Solubility solubility estimated at 1153
mg/L @ 25 °C.
Store under nitrogen,
Storage refrigerate in tightly sealed

containers.

Synthesis of trans-4,5-Epoxy-2E,7Z-decadienal

The synthesis of trans-4,5-Epoxy-2E,7Z-decadienal can be achieved through a two-step

process involving an epoxidation reaction followed by a Wittig reaction.[4][5] A detailed

experimental protocol, based on the synthetic strategy reported in the literature, is provided

below.

Experimental Protocols

Step 1: trans-Epoxidation of (E)-2-octenal

This step involves the formation of the epoxide ring on the (E)-2-octenal precursor.

o Materials:

o (E)-2-octenal
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o Hydrogen peroxide (30% solution)

o Methanol

o Sodium hydroxide (NaOH)

o Diethyl ether

o Saturated sodium chloride solution (brine)

o Anhydrous magnesium sulfate (MgSQOa)

e Procedure:

o Dissolve (E)-2-octenal in methanol in a round-bottom flask equipped with a magnetic
stirrer and cooled in an ice bath.

o Slowly add a 30% solution of hydrogen peroxide to the stirred solution.

o While maintaining the temperature at 0-5 °C, add a solution of sodium hydroxide in
methanol dropwise. The pH of the reaction mixture should be monitored and maintained in
the alkaline range.

o After the addition is complete, allow the reaction to stir at room temperature for several
hours, monitoring the progress by thin-layer chromatography (TLC).

o Once the reaction is complete, quench the reaction by adding water and extract the
product with diethyl ether.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Concentrate the filtrate under reduced pressure to obtain the crude trans-4,5-epoxy-
octanal.

o Purify the crude product by column chromatography on silica gel.

Step 2: Wittig Reaction for Chain Elongation
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This step extends the carbon chain of the epoxy-octanal to form the final dienal product.

o Materials:

o

[¢]

[e]

o

[¢]

trans-4,5-epoxy-octanal (from Step 1)
(Formylmethylene)triphenylphosphorane (Wittig reagent)
Anhydrous tetrahydrofuran (THF)

Hexane

Ethyl acetate

e Procedure:

In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve the Wittig reagent, (formylmethylene)triphenylphosphorane, in anhydrous
THF.

To this solution, add a solution of trans-4,5-epoxy-octanal in anhydrous THF dropwise at
room temperature with vigorous stirring.

Allow the reaction mixture to stir at room temperature for several hours, monitoring its
progress by TLC.

Upon completion, quench the reaction by adding a saturated aqueous solution of
ammonium chloride.

Extract the product with a mixture of hexane and ethyl acetate.
Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate.
Filter the solution and concentrate the filtrate under reduced pressure.

The crude product will contain triphenylphosphine oxide as a byproduct. To remove this,
triturate the crude mixture with cold diethyl ether or perform column chromatography on
silica gel.
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Synthesis Workflow

Step 1: Epoxidation

(E)-2-Octenal (H2 g?n:"a%)gx'ﬂzt:ﬁgml) trans-4,5-Epoxy-octanal

Step 2: Witig Reaction

Wittig Reaction
(Anhydrous THF)

trans-4,5-Epoxy-2E,7Z-decadienal

(Formylmethylene)triphenylphosphorane

Click to download full resolution via product page
Synthetic pathway for trans-4,5-Epoxy-2E,7Z-decadienal.

Biological Activity and Significance

trans-4,5-Epoxy-2E,7Z-decadienal is a product of lipid peroxidation, a process implicated in
cellular damage and various disease states.[6] Its high reactivity is attributed to the presence of
both an epoxide and an a,3-unsaturated aldehyde moiety, making it a potent electrophile that
can react with cellular nucleophiles.

Reactivity with Biomolecules

This reactive aldehyde is known to form adducts with the nucleophilic side chains of amino
acids in proteins, particularly lysine.[2] This modification can lead to alterations in protein
structure and function, contributing to cellular dysfunction. The reaction with lysine residues can
result in the formation of pyrrole derivatives, which may contribute to the browning and
fluorescence observed in aged or oxidized biological samples.[2]

Interaction with Signaling Pathways
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The interaction of trans-4,5-Epoxy-2E,7Z-decadienal with specific signaling pathways is an
area of ongoing research. One study investigated its effect on the Peroxisome Proliferator-
Activated Receptor beta/delta (PPAR[3/d), a nuclear receptor involved in lipid metabolism and
inflammation. The results indicated that trans-4,5-Epoxy-2E,7Z-decadienal does not activate
PPARB/S.

trans-4,5-Epoxy-
2E,7Z-decadienal

No Activation

Click to download full resolution via product page

Interaction of the molecule with the PPAR[/d signaling pathway.

Quantitative Biological Data

Quantitative data on the biological activity of trans-4,5-Epoxy-2E,7Z-decadienal, such as ICso
values for cytotoxicity or kinetic data for its reactions with biomolecules, are not extensively
available in the current literature. Further research is required to fully characterize its potency
and mechanisms of action at a quantitative level.

Biological Activity Assay/System Result Reference
o PPAR[/d Reporter No activation
Receptor Activation
Assay observed
Conclusion
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trans-4,5-Epoxy-2E,7Z-decadienal is a chemically reactive molecule of significant interest due
to its origins in lipid peroxidation and its potential to interact with and modify biological systems.
This guide has provided a detailed overview of its synthesis and a summary of its known
chemical and biological properties. The provided experimental protocols offer a foundation for
its laboratory preparation. While our understanding of its specific roles in cellular signaling and
pathology is still developing, its established reactivity highlights the need for further
investigation into its biological consequences. The information compiled herein serves as a
foundational resource for researchers aiming to explore the chemistry and biology of this
intriguing aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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